Cas no 5626-76-6 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one)

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one structure
5626-76-6 structure
Product Name:1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one
CAS No:5626-76-6
Molecular Formula:C12H14O4
Molecular Weight:222.23716
CID:1598024
PubChem ID:2856618

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one Properties

Names and Identifiers

    • 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one
    • 1-butanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxy-
    • DTXSID60386256
    • SR-01000215157
    • Oprea1_615412
    • BIM-0000334.P001
    • HMS2500F24
    • MLS000533111
    • 5626-76-6
    • CHEMBL1451536
    • STK321194
    • SR-01000215157-1
    • Cambridge id 5626766
    • SMSF0006524
    • 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxy-1-butanone
    • CB01562
    • AJ-145/37035005
    • SMR000140549
    • CBMicro_000369
    • AKOS003377245
    • InChIKey: NHAYVRIFRAFESU-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H14O4/c13-5-1-2-10(14)9-3-4-11-12(8-9)16-7-6-15-11/h3-4,8,13H,1-2,5-7H2
    • SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)CCCO

Computed Properties

  • Exact Mass: 222.08922
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 222.089
  • Heavy Atom Count: 16
  • Complexity: 241
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
  • Refractive Index: 1.554
  • Boiling Point: 421.5°C at 760 mmHg
  • Flash Point: 166.2°C
  • Density: 1.231

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one Related Literature

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